Cas no 81363-14-6 (1-(2,2,2-trifluoroethyl)piperidin-4-one)

• Product Name: 1-(2,2,2-trifluoroethyl)piperidin-4-one
• CAS No: 81363-14-6
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• MDL: MFCD09936907
• CID: 583522
• PubChem ID: 17840009
• Update Time: 2025-10-24

1-(2,2,2-trifluoroethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(2,2,2-trifluoroethyl)-
• 1-(2,2,2-trifluoroethyl)piperidin-4-one
• 1-(2,2,2-Trifluoroethyl)-4-piperidinone (ACI)
• 1-(2,2,2-Trifluoroethyl)-4-piperidone
• AKOS000182112
• 1-(2,2,2-trifluoro-ethyl)-piperidin-4-one
• SCHEMBL166388
• P10855
• AB55239
• BS-13638
• 1-(2,2,2-trifluoroethyl)piperidin-4-one, 95%
• CS-M3369
• DTXSID90591210
• MFCD09936907
• 1-(2,2,2-trifluoro-ethyl)piperidin-4-one
• DA-02632
• EN300-40470
• 81363-14-6
• Z295399710

• MDL： MFCD09936907
• Inchi： 1S/C7H10F3NO/c8-7(9,10)5-11-3-1-6(12)2-4-11/h1-5H2
• InChI Key： ZMVHYBSUJMJFMI-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC(F)(F)F)CC1

Computed Properties

• Exact Mass: 181.07144843g/mol
• Monoisotopic Mass: 181.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-(2,2,2-trifluoroethyl)piperidin-4-one

Latest Research Insights on 1-(2,2,2-trifluoroethyl)piperidin-4-one (CAS: 81363-14-6) in Chemical Biology and Pharmaceutical Applications

1-(2,2,2-trifluoroethyl)piperidin-4-one (CAS: 81363-14-6) is a fluorinated piperidine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting the central nervous system (CNS) and metabolic disorders. Recent studies have explored its potential as a building block for novel therapeutics, leveraging its unique physicochemical properties imparted by the trifluoroethyl moiety.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(2,2,2-trifluoroethyl)piperidin-4-one in the development of selective dopamine D3 receptor antagonists. The researchers utilized this compound as a scaffold to design analogs with improved blood-brain barrier permeability and receptor binding affinity. Molecular docking studies revealed that the trifluoroethyl group enhances hydrophobic interactions with the receptor's binding pocket, while the ketone functionality allows for further structural modifications. These findings highlight the compound's potential in addressing neurological disorders such as Parkinson's disease and schizophrenia.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed novel derivatives of 1-(2,2,2-trifluoroethyl)piperidin-4-one exhibiting potent activity against drug-resistant bacterial strains. The fluorinated moiety was found to significantly enhance membrane penetration, overcoming common resistance mechanisms. Structure-activity relationship (SAR) studies indicated that modifications at the 4-position of the piperidine ring could fine-tune both antimicrobial potency and selectivity, making this scaffold particularly valuable for developing next-generation antibiotics.

Pharmacokinetic studies of 1-(2,2,2-trifluoroethyl)piperidin-4-one derivatives have revealed interesting metabolic profiles. A 2024 publication in Drug Metabolism and Disposition reported that the trifluoroethyl group confers enhanced metabolic stability compared to non-fluorinated analogs, while maintaining favorable solubility characteristics. This balance between stability and solubility makes derivatives of this compound particularly attractive for oral drug development. The study also identified the major metabolic pathways, providing crucial information for future drug design efforts.

Recent advances in synthetic methodology have improved access to 1-(2,2,2-trifluoroethyl)piperidin-4-one and its derivatives. A green chemistry approach published in Organic Process Research & Development (2023) described a catalytic reductive amination protocol that significantly reduces waste generation while maintaining high yields. This development addresses one of the key challenges in scaling up production of this important intermediate, potentially lowering the barrier for its broader application in pharmaceutical development.

Looking forward, the unique properties of 1-(2,2,2-trifluoroethyl)piperidin-4-one position it as a valuable scaffold for addressing multiple therapeutic challenges. Current research directions include exploring its application in targeted protein degradation (PROTACs), where its ability to modulate protein-protein interactions could be particularly valuable. Additionally, its potential in radiopharmaceuticals is being investigated, taking advantage of the fluorine atoms for PET imaging applications. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in drug discovery pipelines.